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Compound of Interest

Compound Name: Aminohexane

Cat. No.: B13955822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-

aminohexane (also known as n-hexylamine), a primary aliphatic amine with significant

applications in organic synthesis and materials science. The data presented herein is compiled

from various reputable sources and is intended to support research, development, and quality

control activities.

Core Physical Properties of 1-Aminohexane
The physical characteristics of 1-aminohexane are crucial for its handling, application, and the

design of chemical processes. A summary of these properties is presented in the table below

for easy reference and comparison.
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Property Value Units

Molecular Formula C₆H₁₅N -

Molecular Weight 101.19 g/mol

Appearance
Clear, colorless to slightly

yellow liquid
-

Odor Amine-like, fishy -

Melting Point -23 to -19 °C

Boiling Point 130 to 132 °C

Density 0.766 g/mL at 25°C

Solubility in Water 14 g/L at 20°C

Vapor Pressure 10.6 hPa at 20°C

Refractive Index 1.418 n20/D

Flash Point 27 °C (closed cup)

pKa 10.56 at 25°C

Experimental Protocols for Property Determination
The accurate determination of physical properties is fundamental to chemical characterization.

The following sections outline the standard methodologies employed to measure the key

physical properties of liquid compounds such as 1-aminohexane.

Boiling Point Determination
The boiling point of 1-aminohexane can be determined using a simple distillation apparatus or

a micro-boiling point method.[1][2]

Distillation Method: A sample of 1-aminohexane is placed in a distillation flask and heated.

The temperature of the vapor that is in equilibrium with the boiling liquid is measured with a

thermometer. This temperature, at a given atmospheric pressure, is the boiling point.[1]
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Micro-Boiling Point (Thiele Tube Method): A small amount of the liquid is placed in a fusion

tube, and a capillary tube, sealed at one end, is inverted into the liquid. The apparatus is

heated in a Thiele tube containing a high-boiling point oil. The temperature at which a steady

stream of bubbles emerges from the capillary tube, and upon cooling, the liquid just begins

to enter the capillary, is recorded as the boiling point.[3]

Melting Point Determination
For a substance like 1-aminohexane, which is a liquid at room temperature, the melting point

(or freezing point) is determined by cooling the substance until it solidifies.

Cooling Curve Method: The liquid sample is placed in a test tube and is slowly cooled while

being stirred. The temperature is recorded at regular intervals. A plateau in the cooling curve,

where the temperature remains constant as the substance solidifies, indicates the melting

point.

Density Measurement
The density of 1-aminohexane is typically determined using a pycnometer or a digital density

meter.[4][5][6]

Pycnometer Method (ASTM D1475): A pycnometer, a flask with a precise volume, is weighed

empty, then filled with 1-aminohexane, and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer.[6]

Digital Density Meter (ASTM D4052): A small sample of the liquid is introduced into an

oscillating U-tube. The instrument measures the change in the oscillation frequency of the

tube caused by the sample and calculates the density.[4][7]

Solubility in Water
The solubility of 1-aminohexane in water can be determined by the equilibrium saturation

method.

Equilibrium Saturation Method: An excess amount of 1-aminohexane is mixed with a known

volume of water. The mixture is agitated at a constant temperature until equilibrium is
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reached. The concentration of 1-aminohexane in the aqueous phase is then determined by

a suitable analytical technique, such as gas chromatography or titration.

Vapor Pressure Measurement
Vapor pressure can be measured using static or dynamic methods.

Static Method: A sample of 1-aminohexane is placed in a container, and the air is

evacuated. The pressure of the vapor in equilibrium with the liquid is measured at a specific

temperature using a pressure sensor.[8][9][10] This can be repeated at various temperatures

to establish the vapor pressure curve.[9]

Refractive Index Measurement
The refractive index is a measure of how much light bends when it passes through the liquid

and is determined using a refractometer.[11][12]

Abbe Refractometer: A few drops of 1-aminohexane are placed on the prism of an Abbe

refractometer. Light is passed through the sample, and the angle of refraction is measured.

The refractive index is read directly from the instrument's scale. The measurement is

typically performed at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium

D-line, 589 nm).[13]

Flash Point Determination
The flash point is a measure of the flammability of a volatile substance and is determined using

a closed-cup or open-cup tester.[14]

Pensky-Martens Closed-Cup Method (ASTM D93): A sample of 1-aminohexane is heated in

a closed cup at a controlled rate. An ignition source is periodically introduced into the vapor

space above the liquid. The flash point is the lowest temperature at which the vapors ignite

to produce a flash.[15][16]

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of a liquid chemical such as 1-aminohexane.
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Caption: Workflow for Physical Property Determination of 1-Aminohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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